Cas no 2137993-23-6 (5-(2,5-dimethylfuran-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride)

• Product Name: 5-(2,5-dimethylfuran-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride
• CAS No: 2137993-23-6
• MF: C₁₀H₁₀ClNO₄S
• MW: 275.708700656891
• MDL: MFCD31585209
• CID: 5602834
• PubChem ID: 165472197
• Update Time: 2025-10-28

5-(2,5-dimethylfuran-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2137993-23-6
• [5-(2,5-dimethylfuran-3-yl)-1,2-oxazol-3-yl]methanesulfonyl chloride
• EN300-1117496
• 5-(2,5-dimethylfuran-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride

• MDL： MFCD31585209
• Inchi： 1S/C10H10ClNO4S/c1-6-3-9(7(2)15-6)10-4-8(12-16-10)5-17(11,13)14/h3-4H,5H2,1-2H3
• InChI Key： VFUQLNNKMKXGFF-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C2C=C(C)OC=2C)ON=1)(=O)=O

Computed Properties

• Exact Mass: 275.0019067g/mol
• Monoisotopic Mass: 275.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.7Ų

Additional information on 5-(2,5-dimethylfuran-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride

5-(2,5-Dimethylfuran-3-yl)-1,2-oxazol-3-ylmethanesulfonyl Chloride (CAS No. 2137993-23-6)

5-(2,5-Dimethylfuran-3-yl)-1,2-oxazol-3-ylmethanesulfonyl Chloride (CAS No. 2137993-23-6) is a highly specialized organic compound with a complex structure that combines a furan ring, a 1,2-oxazole ring, and a methanesulfonyl chloride group. This compound is of significant interest in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique properties and potential applications. The molecule's structure is characterized by the presence of a dimethylfuran moiety attached to a 1,2-oxazole ring, which is further connected to a methanesulfonyl chloride group. This combination of functional groups makes it a versatile building block for various chemical reactions.

The dimethylfuran component of the molecule contributes to its aromatic stability and potential for conjugation, which can influence reactivity in synthetic processes. The 1,2-oxazole ring, on the other hand, introduces heterocyclic properties that can enhance the compound's ability to participate in nucleophilic or electrophilic reactions. The methanesulfonyl chloride group is known for its strong electrophilic character, making it an excellent leaving group in substitution reactions or as an activating agent in coupling reactions.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. The compound's ability to undergo various transformations, such as nucleophilic substitution or cyclization reactions, has made it a valuable tool in medicinal chemistry. Its use as a precursor for constructing complex heterocyclic frameworks has also been documented in recent literature.

In terms of synthesis, the preparation of 5-(2,5-dimethylfuran-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride involves multi-step processes that typically include coupling reactions and functional group transformations. The synthesis often starts with the preparation of the dimethylfuran derivative, followed by its incorporation into the 1,2-oxazole ring system. The introduction of the methanesulfonyl chloride group is usually achieved through sulfonation or direct substitution reactions.

The compound's stability and reactivity have been studied under various conditions to optimize its use in synthetic protocols. Recent findings suggest that its reactivity can be modulated by adjusting reaction conditions such as temperature, solvent polarity, and pH levels. These insights have enabled chemists to design more efficient and selective synthetic routes involving this compound.

From an applications perspective, 5-(2,5-dimethylfuran-3-yl)-1,2 oxazol 3 ylmethanesulfonyl chloride has shown promise in several areas. In drug discovery programs, it has been utilized as an intermediate for constructing bioactive molecules with potential anti-inflammatory or anticancer properties. Its role as a building block for constructing advanced materials with tailored electronic properties has also been explored.

Moreover, the compound's compatibility with modern analytical techniques has facilitated its characterization and quality control during production. Techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and purity.

In conclusion, 5-(2,5-dimethylfuran 3 yl) 1 2 oxazol 3 ylmethanesulfonyl chloride (CAS No. 2137993 23 6) is a versatile and valuable compound in contemporary chemical research. Its unique structural features and reactivity make it an essential tool for advancing organic synthesis and material science.